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Compound of Interest

Compound Name: 3,4,5-Tribromophenol

Cat. No.: B3086760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4,5-Tribromophenol is a halogenated phenolic compound of significant interest in various

fields, including organic synthesis and as a potential intermediate in the development of novel

flame retardants and pharmaceuticals. A thorough understanding of its solubility in different

solvents is crucial for its application in synthesis, purification, formulation, and environmental

fate assessment.

Important Note on Data Availability: As of the compilation of this guide, specific quantitative

solubility data for 3,4,5-Tribromophenol in a wide range of solvents is not readily available in

public literature. However, to provide a valuable resource, this guide presents solubility data for

the closely related and well-studied isomer, 2,4,6-Tribromophenol. This data serves as a useful

proxy and a comparative benchmark. Researchers are strongly encouraged to determine the

solubility of 3,4,5-Tribromophenol experimentally for their specific applications using the

protocols outlined herein.

Quantitative Solubility Data (for 2,4,6-
Tribromophenol)
The following table summarizes the available quantitative solubility data for 2,4,6-

Tribromophenol in various solvents. This information is provided to illustrate the expected
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solubility behavior of a tribromophenol compound.

Solvent Chemical Class Temperature (°C) Solubility

Water Polar Protic 15 71 mg/L

Water Polar Protic 25 0.007 g/100 mL

Ethanol Polar Protic Not Specified Soluble

Methanol Polar Protic Not Specified Soluble

Diethyl Ether Polar Aprotic Not Specified Soluble

Chloroform Non-polar Not Specified Soluble

Methylene Chloride Non-polar Not Specified Soluble

Acetone Polar Aprotic Not Specified Soluble

Benzene Non-polar Not Specified Soluble

Experimental Protocols for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of a

solid organic compound like 3,4,5-Tribromophenol in various solvents. This protocol is based

on the widely used isothermal shake-flask method.

Materials and Equipment
Analyte: High-purity 3,4,5-Tribromophenol

Solvents: Analytical grade solvents of interest

Apparatus:

Analytical balance (accurate to ±0.1 mg)

Vials with screw caps and PTFE septa

Constant temperature shaker bath or incubator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3086760?utm_src=pdf-body
https://www.benchchem.com/product/b3086760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3086760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure
a. Preparation of Saturated Solutions:

Add an excess amount of 3,4,5-Tribromophenol to a series of vials. The excess solid is

crucial to ensure that the solution reaches saturation.

To each vial, add a known volume of a specific solvent.

Seal the vials tightly to prevent solvent evaporation.

b. Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C, 37 °C).

Shake the vials at a constant speed for a sufficient period (typically 24-72 hours) to ensure

that equilibrium between the solid and dissolved compound is reached. A preliminary study

can determine the minimum time required to reach equilibrium.

c. Sample Collection and Preparation:

After the equilibration period, stop the agitation and allow the vials to stand undisturbed in

the constant temperature bath for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed or pre-cooled syringe to match the equilibration temperature.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved microcrystals.
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Dilute the filtered solution with the same solvent to a concentration suitable for the analytical

method.

d. Quantification:

Analyze the diluted solutions using a calibrated HPLC or UV-Vis spectrophotometer to

determine the concentration of 3,4,5-Tribromophenol. A calibration curve should be

prepared using standard solutions of known concentrations.

Calculate the solubility of the compound in the solvent at the specified temperature, typically

expressed in g/100 mL, mg/L, or mol/L.

Factors Influencing Solubility
The solubility of 3,4,5-Tribromophenol is governed by a complex interplay of factors related to

both the solute and the solvent. The following diagram illustrates the key relationships

influencing the dissolution process.

Caption: Factors affecting the solubility of 3,4,5-Tribromophenol.

To cite this document: BenchChem. [The Solubility of 3,4,5-Tribromophenol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3086760#solubility-of-3-4-5-tribromophenol-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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